molecular formula C11H15N3O3 B6646761 1-[(1H-pyrazole-5-carbonylamino)methyl]cyclopentane-1-carboxylic acid

1-[(1H-pyrazole-5-carbonylamino)methyl]cyclopentane-1-carboxylic acid

Cat. No. B6646761
M. Wt: 237.25 g/mol
InChI Key: AAFHVVWKOGEACA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[(1H-pyrazole-5-carbonylamino)methyl]cyclopentane-1-carboxylic acid, commonly known as PAC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. PAC is a cyclic amino acid derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of PAC is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. PAC has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory cytokines. PAC has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cancer.
Biochemical and Physiological Effects:
PAC has been shown to have various biochemical and physiological effects, including the inhibition of COX-2 activity and the induction of apoptosis in cancer cells. PAC has also been shown to reduce inflammation and oxidative stress in animal models of inflammation and neurodegenerative diseases. In addition, PAC has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

PAC has several advantages for lab experiments, including its high purity and stability. PAC is also relatively easy to synthesize, making it a cost-effective compound for research. However, PAC has some limitations, including its limited solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on PAC, including the development of PAC derivatives with improved solubility and bioavailability. In addition, further studies are needed to fully understand the mechanism of action of PAC and its potential therapeutic applications. PAC may also have potential applications in the treatment of other diseases, such as cardiovascular disease and diabetes. Overall, PAC is a promising compound that has the potential to be developed into a therapeutic agent for various diseases.

Synthesis Methods

PAC can be synthesized using various methods, including the reaction of 1-(tert-butoxycarbonyl)cyclopent-1-ene-1-carboxylic acid with hydrazine hydrate and subsequent reaction with 1H-pyrazole-5-carboxylic acid. Another method involves the reaction of 1-cyclopent-1-ene-1-carboxylic acid with 1H-pyrazole-5-carboxamide and subsequent deprotection. These methods have been optimized to obtain high yields of PAC.

Scientific Research Applications

PAC has been extensively studied for its potential therapeutic applications, including its role as an anti-inflammatory agent, anticancer agent, and in the treatment of neurodegenerative diseases. PAC has been shown to inhibit the production of pro-inflammatory cytokines and reduce inflammation in various animal models. In addition, PAC has been shown to induce apoptosis in cancer cells and inhibit tumor growth. PAC has also been studied for its potential neuroprotective effects in Alzheimer's disease and Parkinson's disease.

properties

IUPAC Name

1-[(1H-pyrazole-5-carbonylamino)methyl]cyclopentane-1-carboxylic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H15N3O3/c15-9(8-3-6-13-14-8)12-7-11(10(16)17)4-1-2-5-11/h3,6H,1-2,4-5,7H2,(H,12,15)(H,13,14)(H,16,17)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AAFHVVWKOGEACA-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(C1)(CNC(=O)C2=CC=NN2)C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H15N3O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

237.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-[(1H-pyrazole-5-carbonylamino)methyl]cyclopentane-1-carboxylic acid

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